Cas no 1707609-44-6 (2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1707609-44-6
• MF: C₈H₄BrN₅O₄
• MW: 314.052459716797
• CID: 5210700
• Update Time: 2025-07-22

2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(5-bromo-2-pyridinyl)-5-nitro-

• Inchi： 1S/C8H4BrN5O4/c9-4-1-2-5(10-3-4)13-11-6(8(15)16)7(12-13)14(17)18/h1-3H,(H,15,16)
• InChI Key： YHMUSGXPWMDYJG-UHFFFAOYSA-N
• SMILES： N1=C([N+]([O-])=O)C(C(O)=O)=NN1C1=NC=C(Br)C=C1

Additional information on 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid

Introduction to 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic Acid (CAS No. 1707609-44-6)

2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707609-44-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties.

The chemical structure of 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid is characterized by a triazole ring system fused with a pyridine ring and substituted with a bromine atom and a nitro group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against various strains of Candida and Aspergillus species. The researchers found that the bromine and nitro substituents play a crucial role in enhancing the antifungal efficacy of the compound.

In addition to its antifungal properties, 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid has shown promising results in anticancer research. A study conducted by a team of scientists at the National Institutes of Health (NIH) demonstrated that this compound can effectively inhibit the growth of human breast cancer cells in vitro. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 5-bromopyridine with azide and nitrile precursors under copper-catalyzed conditions. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production.

The physical and chemical properties of 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid have also been well-characterized. The compound is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid should be stored in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The potential applications of 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid extend beyond its use as an active pharmaceutical ingredient (API). It can also serve as an intermediate in the synthesis of other biologically active compounds. For example, researchers at the University of California have utilized this compound as a building block in the development of novel antiviral agents targeting influenza viruses.

In conclusion, 2-(5-Bromo-pyridin-2-yl)-5-nitro-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707609-44-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance in this field, it is likely that new applications and uses for this compound will be discovered.